Cas no 56417-26-6 (Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl-)

Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl- structure
56417-26-6 structure
Product Name:Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl-
CAS No:56417-26-6
MF:C15H13ClN2O
MW:272.72952246666
CID:348941
PubChem ID:12428292
Update Time:2025-04-19

Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Carbamimidic chloride, N'-benzoyl-N-methyl-N-phenyl-
    • N'-benzoyl-N-methyl-N-phenylcarbamimidoyl chloride
    • DTXSID90497829
    • N'-Benzoyl-N-methyl-N-phenylcarbamimidyl chloride
    • 56417-26-6
    • Inchi: 1S/C15H13ClN2O/c1-18(13-10-6-3-7-11-13)15(16)17-14(19)12-8-4-2-5-9-12/h2-11H,1H3/b17-15+
    • InChI Key: MBDJIEJWJOUJNM-BMRADRMJSA-N
    • SMILES: Cl/C(=N\C(C1C=CC=CC=1)=O)/N(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 272.07179
  • Monoisotopic Mass: 272.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67
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